Cas no 1851976-24-3 (Propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester)

• Product Name: Propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester
• CAS No: 1851976-24-3
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• MDL: MFCD28126711
• CID: 5172375
• PubChem ID: 86263201
• Update Time: 2025-05-24

Propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester

• MDL： MFCD28126711
• Inchi： 1S/C10H12ClNO3/c1-6(10(13)14-2)15-7-3-4-8(11)9(12)5-7/h3-6H,12H2,1-2H3
• InChI Key： URLAJDGDMTVBTJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1=CC=C(Cl)C(N)=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester

Propanoic Acid, 2-(3-Amino-4-Chlorophenoxy)-, Methyl Ester: A Comprehensive Overview

Propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester is a chemical compound with the CAS number 1851976-24-3. This compound belongs to the class of organic compounds known as esters, specifically methyl esters. The structure of this compound consists of a propanoic acid backbone with a methyl ester group and a substituted phenoxy group attached at the second carbon. The phenoxy group is further substituted with an amino group at the third position and a chlorine atom at the fourth position on the aromatic ring.

The methyl ester functionality in this compound makes it an interesting candidate for various applications in organic synthesis. Esters are commonly used as protecting groups for carboxylic acids in organic chemistry, and they can also serve as intermediates in the synthesis of more complex molecules. The presence of the amino group on the aromatic ring adds to the compound's reactivity and potential for further functionalization.

Recent studies have highlighted the importance of substituted phenoxy compounds in medicinal chemistry. The amino group on the aromatic ring can act as a hydrogen bond donor, which is a valuable property in drug design for improving bioavailability and binding affinity to target proteins. Additionally, the chlorine substituent can influence the electronic properties of the aromatic ring, potentially enhancing or modulating biological activity.

From a synthetic perspective, propanoic acid derivatives are often employed in the construction of bioactive molecules. The methyl ester form is particularly useful because it is relatively stable under mild conditions and can be easily converted back to the carboxylic acid if needed. This flexibility makes it an attractive starting material for researchers working in areas such as agrochemicals or pharmaceuticals.

In terms of applications, methyl esters like this one are commonly used in industries such as coatings, lubricants, and plastics due to their versatile chemical properties. However, their potential in biotechnology and medicine is increasingly being explored. For instance, compounds with aromatic rings substituted by amino groups have been studied for their roles in enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of compounds like propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester with greater accuracy. By using molecular docking studies and quantum mechanical calculations, scientists can now better understand how these compounds might interact with biological targets at the molecular level.

Furthermore, green chemistry principles are being applied to the synthesis of such compounds. Researchers are exploring more sustainable methods to produce methyl esters, including biocatalytic approaches and solvent-free reactions. These methods not only reduce environmental impact but also improve the efficiency of chemical processes.

In conclusion, propanoic acid, 2-(3-amino-4-chlorophenoxy)-, methyl ester (CAS No: 1851976-24-3) is a versatile compound with promising applications across multiple fields. Its unique structure combines features that make it suitable for both industrial and biomedical uses. As research continues to uncover new insights into its properties and potential applications, this compound is likely to play an increasingly important role in modern chemistry.